Cas no 1700359-25-6 (tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate
• CAS No: 1700359-25-6
• MF: C₁₇H₃₂BrNO₃
• MW: 378.344884872437
• CID: 6559870
• PubChem ID: 104969723
• Update Time: 2025-08-02

tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate
• 1700359-25-6
• EN300-1135819

• Inchi： 1S/C17H32BrNO3/c1-15(2,3)9-11-21-17(12-18)8-7-10-19(13-17)14(20)22-16(4,5)6/h7-13H2,1-6H3
• InChI Key： ASXAYNMMZHEFFA-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OCCC(C)(C)C

Computed Properties

• Exact Mass: 377.15656g/mol
• Monoisotopic Mass: 377.15656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate (CAS No. 1700359-25-6)

tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate (CAS No. 1700359-25-6) is a specialized piperidine derivative widely used in pharmaceutical and organic synthesis. This compound is particularly valuable in the development of bioactive molecules due to its unique structural features, including the bromomethyl and tert-butoxycarbonyl (Boc) protecting groups. Researchers and chemists frequently search for this compound to explore its applications in drug discovery, medicinal chemistry, and peptide synthesis.

The molecular structure of tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate makes it a versatile intermediate in organic synthesis. The presence of the bromomethyl group allows for further functionalization, while the Boc group provides stability during reactions. This compound is often utilized in the synthesis of piperidine-based scaffolds, which are crucial in designing CNS-targeting drugs and GPCR modulators. Recent trends in pharmaceutical research highlight the growing demand for such intermediates, especially in the development of neurodegenerative disease treatments and pain management therapies.

In the context of green chemistry and sustainable synthesis, tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate has gained attention for its potential in atom-efficient reactions. Researchers are exploring its use in catalytic processes to minimize waste and improve yield. Additionally, its role in click chemistry and bioconjugation techniques has been investigated, aligning with the industry's shift toward eco-friendly synthetic routes.

The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Laboratories focusing on fragment-based drug design often incorporate this intermediate due to its compatibility with diverse reaction conditions. Furthermore, its applications extend to proteomics and chemical biology, where it serves as a building block for biomarker discovery and target identification.

Market insights reveal an increasing demand for tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate in academic and industrial research. Suppliers and manufacturers are optimizing production processes to meet the needs of pharmaceutical companies and contract research organizations (CROs). The compound's relevance in preclinical studies and lead optimization further drives its adoption in the life sciences sector.

For researchers seeking detailed information on CAS No. 1700359-25-6, it is essential to consider its storage conditions and handling protocols. Proper documentation, including safety data sheets (SDS) and analytical certificates, ensures compliance with laboratory standards. As the scientific community continues to explore novel applications, tert-butyl 3-(bromomethyl)-3-(3,3-dimethylbutoxy)piperidine-1-carboxylate remains a critical tool in advancing drug development and chemical innovation.